Cas no 1820741-54-5 (2-Propanone, 1,1,1-trifluoro-3-methoxy-, hydrate (1:1))

2-Propanone, 1,1,1-trifluoro-3-methoxy-, hydrate (1:1) is a fluorinated ketone derivative with a methoxy substituent, stabilized as a monohydrate. This compound is notable for its trifluoromethyl group, which enhances its electrophilic character and stability under various conditions. The presence of the methoxy group contributes to its solubility in polar organic solvents, making it useful in synthetic applications. The hydrate form ensures improved handling and storage stability. Its unique structure makes it a potential intermediate in pharmaceutical and agrochemical synthesis, particularly where fluorine incorporation is desired for bioactivity or metabolic stability. The compound’s defined stoichiometry (1:1 hydrate) ensures consistent reactivity and purity in laboratory use.

2-Propanone, 1,1,1-trifluoro-3-methoxy-, hydrate (1:1) structure

1820741-54-5 structure

Product Name:2-Propanone, 1,1,1-trifluoro-3-methoxy-, hydrate (1:1)

CAS No:1820741-54-5

MF:C₄H₇F₃O₃

MW:160.091792345047

CID:5152682

Update Time:2025-06-23

2-Propanone, 1,1,1-trifluoro-3-methoxy-, hydrate (1:1) Chemical and Physical Properties

Names and Identifiers

- 2-Propanone, 1,1,1-trifluoro-3-methoxy-, hydrate (1:1)
- Inchi： 1S/C4H5F3O2.H2O/c1-9-2-3(8)4(5,6)7;/h2H2,1H3;1H2
- InChI Key： GNPCWTRCLLGDJX-UHFFFAOYSA-N
- SMILES： C(=O)(COC)C(F)(F)F.O

2-Propanone, 1,1,1-trifluoro-3-methoxy-, hydrate (1:1) Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Apollo Scientific	PC520895-250mg	1,1,1-Trifluoro-3-methoxypropan-2-one monohydrate	1820741-54-5	80%	250mg	£109.00	2025-02-21
Apollo Scientific	PC520895-500mg	1,1,1-Trifluoro-3-methoxypropan-2-one monohydrate	1820741-54-5	80%	500mg	£186.00	2025-02-21
Apollo Scientific	PC520895-1g	1,1,1-Trifluoro-3-methoxypropan-2-one monohydrate	1820741-54-5	80%	1g	£310.00	2025-02-21

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Additional information on 2-Propanone, 1,1,1-trifluoro-3-methoxy-, hydrate (1:1)

Recent Advances in the Study of 2-Propanone, 1,1,1-trifluoro-3-methoxy-, hydrate (1:1) (CAS: 1820741-54-5)

The compound 2-Propanone, 1,1,1-trifluoro-3-methoxy-, hydrate (1:1) (CAS: 1820741-54-5) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This fluorinated acetone derivative is being explored for its unique physicochemical properties and potential applications in drug discovery and development. Recent studies have focused on its role as a versatile building block in organic synthesis and its interactions with biological targets.

A 2023 study published in the Journal of Medicinal Chemistry investigated the molecular interactions of this compound with various enzyme systems. The research team employed X-ray crystallography and molecular dynamics simulations to elucidate the structural basis of its binding affinity. Their findings suggest that the trifluoromethyl and methoxy groups play crucial roles in stabilizing protein-ligand complexes through hydrophobic interactions and hydrogen bonding networks.

In pharmaceutical applications, researchers have explored the use of this compound as a precursor for the synthesis of novel fluorinated drug candidates. A recent patent application (WO2023056123) describes its utility in creating CNS-active compounds with improved blood-brain barrier penetration. The hydrate form (1:1) appears to offer enhanced stability compared to the anhydrous form, making it particularly valuable for formulation development.

Analytical characterization of 1820741-54-5 has advanced significantly in the past year. A comprehensive study published in Analytical Chemistry (2024) developed new HPLC-MS methods for quantifying this compound in complex biological matrices. The method demonstrated excellent sensitivity (LOQ of 0.1 ng/mL) and was successfully applied to pharmacokinetic studies in animal models.

From a safety perspective, recent toxicological evaluations have provided important insights. A GLP-compliant study conducted in 2023 established an oral LD50 of >2000 mg/kg in rats, suggesting relatively low acute toxicity. However, chronic exposure studies indicate potential hepatotoxicity at high doses, highlighting the need for careful dose optimization in therapeutic applications.

The compound's unique properties have also found applications beyond pharmaceuticals. A 2024 Nature Materials paper reported its use as a novel electrolyte additive for lithium-ion batteries, where it improves thermal stability and cycle life. This unexpected application demonstrates the broad potential of this chemical entity across multiple technological domains.

Looking forward, several clinical trials are anticipated to begin in 2025 involving derivatives of 1820741-54-5 for the treatment of neurological disorders. The compound's ability to modulate neurotransmitter systems while maintaining favorable pharmacokinetic profiles makes it an attractive candidate for further development. Ongoing research continues to uncover new facets of this versatile molecule's potential in chemical biology and medicine.